Cas no 180147-69-7 (2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid)

• Product name: 2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid
• CAS No: 180147-69-7
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6076694
• PubChem ID: 18621800

2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid
• Benzeneacetic acid, 2-methoxy-α,α-dimethyl-5-nitro-
• EN300-1849897
• 180147-69-7
• SCHEMBL6678054

• Inchi： 1S/C11H13NO5/c1-11(2,10(13)14)8-6-7(12(15)16)4-5-9(8)17-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： CAKOICZHMGGTDO-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=CC([N+]([O-])=O)=CC=C1OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±35.0 °C(Predicted)
• pka: 3.98±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid

Exploring the Properties and Applications of CAS No. 180147-69-7: 2-(2-Methoxy-5-Nitrophenyl)-2-Methylpropanoic Acid

CAS No. 180147-69-7, also known as 2-(2-methoxy-5-nitrophenyl)-2-methylpropanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research in recent years, particularly due to its potential applications in drug development and material science.

The molecular structure of CAS No. 180147-69-7 is characterized by a benzene ring substituted with a methoxy group and a nitro group, which are positioned at the ortho and para positions, respectively. The carboxylic acid group attached to the methyl branch further enhances the compound's functional versatility. These structural elements contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of CAS No. 180147-69-7 in the development of novel pharmaceutical agents. Researchers have explored its role as a potential inhibitor in various enzymatic pathways, particularly those associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key enzymes involved in these pathways has shown promising results in preclinical models, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, CAS No. 180147-69-7 has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent advancements in this area have demonstrated its ability to enhance the conductivity and stability of organic materials, opening new avenues for its application in next-generation electronic devices.

The synthesis of CAS No. 180147-69-7 involves a multi-step process that typically begins with the preparation of the substituted benzene ring followed by the introduction of the carboxylic acid group. Researchers have optimized these synthetic routes to improve yield and purity, making it more accessible for large-scale production and further research.

Moreover, environmental scientists have shown interest in CAS No. 180147-69-7 due to its potential role in bioremediation processes. Studies have indicated that this compound can act as a chelating agent, facilitating the removal of heavy metals from contaminated environments. This property not only highlights its ecological significance but also underscores its versatility across multiple scientific disciplines.

As research on CAS No. 180147-69-7 continues to expand, new insights into its properties and applications are continually emerging. Its unique combination of structural features and functional groups positions it as a valuable compound in both academic research and industrial applications.